Cas no 1272507-96-6 (1,2-Dimethyl-6-oxopyrimidine-5-carboxylic acid)

• Product Name: 1,2-Dimethyl-6-oxopyrimidine-5-carboxylic acid
• CAS No: 1272507-96-6
• MF: C₇H₈N₂O₃
• MW: 168.1500
• CID: 4741180
• Update Time: 2020-09-10

1,2-Dimethyl-6-oxopyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2-Dimethyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid
• 1,2-Dimethyl-6-oxopyrimidine-5-carboxylic acid

• Inchi： 1S/C7H8N2O3/c1-4-8-3-5(7(11)12)6(10)9(4)2/h3H,1-2H3,(H,11,12)
• InChI Key： IDYXXVVAOLAMSO-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O[H])=C([H])N=C(C([H])([H])[H])N1C([H])([H])[H]

Computed Properties

• Exact Mass: 168.053492g/mol
• Monoisotopic Mass: 168.053492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 168.15g/mol
• XLogP3: -0.3
• Topological Polar Surface Area: 70